Cas no 2171808-54-9 (5,6,7,8-tetrahydroisoquinoline-5-thiol)

• Product Name: 5,6,7,8-tetrahydroisoquinoline-5-thiol
• CAS No: 2171808-54-9
• MF: C₉H₁₁NS
• MW: 165.25534081459
• CID: 5993147
• PubChem ID: 142820916
• Update Time: 2025-05-19

5,6,7,8-tetrahydroisoquinoline-5-thiol Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydroisoquinoline-5-thiol
• EN300-1289481
• 2171808-54-9

• Inchi： 1S/C9H11NS/c11-9-3-1-2-7-6-10-5-4-8(7)9/h4-6,9,11H,1-3H2
• InChI Key： YGNMGTRUAULKAI-UHFFFAOYSA-N
• SMILES： SC1C2C=CN=CC=2CCC1

Computed Properties

• Exact Mass: 165.06122053g/mol
• Monoisotopic Mass: 165.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 13.9Ų

Additional information on 5,6,7,8-tetrahydroisoquinoline-5-thiol

Introduction to 5,6,7,8-tetrahydroisoquinoline-5-thiol (CAS No. 2171808-54-9)

5,6,7,8-tetrahydroisoquinoline-5-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2171808-54-9, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiol derivative belongs to the tetrahydroisoquinoline family, a class of molecules known for their diverse biological activities and roles in medicinal chemistry. The presence of a thiol (-SH) group at the 5-position introduces unique reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and synthetic applications.

The tetrahydroisoquinoline core is a privileged structure in natural product chemistry and pharmacology, with many biologically active alkaloids and pharmaceuticals derived from or mimicking this motif. Compounds in this category have been extensively studied for their potential in modulating neurological pathways, cardiovascular functions, and other metabolic processes. The thiol functionality in 5,6,7,8-tetrahydroisoquinoline-5-thiol not only enhances its solubility in polar solvents but also allows for further chemical modifications via oxidation to disulfides or coupling reactions with electrophiles.

Recent advancements in the synthesis of tetrahydroisoquinoline derivatives have focused on developing efficient and scalable methods to introduce specific substituents at strategic positions within the ring system. The synthesis of 5,6,7,8-tetrahydroisoquinoline-5-thiol typically involves cyclization reactions starting from phenethylamines or related precursors, followed by functional group transformations to introduce the thiol moiety. Modern synthetic approaches often employ transition metal-catalyzed reactions or enzymatic catalysis to improve yields and selectivity.

In the context of medicinal chemistry, 5,6,7,8-tetrahydroisoquinoline-5-thiol has garnered attention as a potential lead compound for developing novel therapeutic agents. Its structural features suggest interactions with biological targets such as enzymes and receptors involved in disease pathways. For instance, studies have explored its binding affinity to monoamine oxidase (MAO) inhibitors, which are critical in treating neurodegenerative disorders like Parkinson’s disease. The thiol group’s ability to form disulfide bonds also opens avenues for designing prodrugs or conjugates that enhance bioavailability or target specificity.

One of the most compelling aspects of 5,6,7,8-tetrahydroisoquinoline-5-thiol is its versatility in further derivatization. Researchers have utilized this compound as a building block to create libraries of analogs with modified side chains or additional functional groups. These derivatives are then screened for biological activity using high-throughput screening (HTS) platforms or structure-activity relationship (SAR) studies. Such explorations have led to the identification of compounds with improved pharmacokinetic profiles or enhanced binding affinity to therapeutic targets.

The role of tetrahydroisoquinoline derivatives in drug development has been further highlighted by recent clinical trials investigating their efficacy in treating conditions such as depression and hypertension. While 5,6,7,8-tetrahydroisoquinoline-5-thiol itself may not be directly used as a drug candidate at this stage, its structural framework provides insights into how modifications can optimize drug-like properties. The thiol group’s redox-active nature also makes it an interesting candidate for developing antioxidant therapies or modulating redox signaling pathways in cells.

From a synthetic chemistry perspective, the preparation of 5,6,7,8-tetrahydroisoquinoline-5-thiol exemplifies the intersection of classical organic synthesis with modern catalytic methods. Advances in computational chemistry have enabled the prediction of optimal reaction conditions and intermediates before experimental trials are conducted. This integration of theory and practice has accelerated the discovery process for heterocyclic compounds like this one.

The future prospects for 5,6,7,8-tetrahydroisoquinoline-5-thiol and related derivatives remain promising as new synthetic methodologies continue to emerge. Techniques such as flow chemistry and biocatalysis offer greener and more efficient routes to complex molecules while reducing waste generation. Additionally, computational modeling tools are becoming increasingly sophisticated at predicting molecular properties and interactions before experimental validation.

In summary, 5,6,7,8-tetrahydroisoquinoline-5-thiol (CAS No. 2171808-54-9) represents a fascinating compound with broad applications in pharmaceutical research and chemical synthesis. Its unique structural features—combining a bioactive heterocycle with a reactive thiol group—make it an invaluable tool for medicinal chemists seeking to develop innovative treatments for human diseases.